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Compound of Interest

Compound Name: (3-(Bromomethyl)phenyl)methanol

Cat. No.: B151358

An In-depth Technical Guide to (3-(Bromomethyl)phenyl)methanol

Introduction

(3-(Bromomethyl)phenyl)methanol, also known as 3-bromomethylbenzyl alcohol, is a
bifunctional organic compound of significant interest in medicinal chemistry and synthetic
organic chemistry.[1][2] Its structure incorporates two key reactive sites: a primary alcohol and
a benzylic bromide. This unique arrangement makes it a versatile building block for the
synthesis of more complex molecules, particularly as a pharmaceutical intermediate.[3] This
guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and
safety protocols, tailored for researchers and professionals in drug development.

Chemical and Physical Properties

(3-(Bromomethyl)phenyl)methanol is typically a light yellow to yellow powder.[4][5] Its core
chemical and physical properties are summarized below, providing a foundational
understanding of its characteristics. The data presented is a combination of experimental and
predicted values.
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Property Value Source
Molecular Formula CsHoBrO [2][4]
Molecular Weight 201.06 g/mol [2][4]
IUPAC Name 13- 2]
(bromomethyl)phenyljmethanol

CAS Number 82072-22-8 [1][2][4]
Appearance Light yellow to yellow Powder [41[5]
Boiling Point 286.0 £ 20.0 °C (Predicted) [415]
Density 1.514 + 0.06 g/cm3 (Predicted) [4115]
pKa 14.23 + 0.10 (Predicted) [41[5]

2-8°C, under inert gas
Storage Temperature ] [4][5]
(Nitrogen or Argon)

Synthesis

The primary synthetic route to (3-(Bromomethyl)phenyl)methanol involves the reduction of a
methyl benzoate precursor.

Experimental Protocol: Reduction of Methyl 3-
(bromomethyl)benzoate

This procedure details the synthesis of (3-(Bromomethyl)phenyl)methanol via the reduction
of methyl 3-(bromomethyl)benzoate using Diisobutylaluminium hydride (DIBAL-H).[1][3]

Materials:
o Methyl 3-(bromomethyl)benzoate (5 g, 21.8 mmol)
e Toluene (50 mL)

e DIBAL-H (43.6 mL, 43.6 mmol)
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1N HCI solution
Ethyl acetate (EtOAC)
Water

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

A solution of methyl 3-bromomethylbenzoate (5 g, 21.8 mmol) in toluene (50 mL) is prepared
in a flask and stirred under an ice bath.[1][3]

DIBAL-H (43.6 mL, 43.6 mmol) is added slowly to the stirred solution, maintaining the
reaction temperature at 0°C.[1][3]

The reaction is stirred continuously at 0°C for 2 hours.[1][3]
Upon completion, the reaction is carefully quenched with 1N HCI solution.[1][3]

The mixture is transferred to a separatory funnel and extracted with ethyl acetate and water.

[113]

The organic layer is collected, dried over anhydrous sodium sulfate, and concentrated under
reduced pressure.[1][3]

The resulting product is 3-bromomethylbenzyl alcohol (4.0 g, 19.9 mmol, 91% vyield) as a
colorless oil.[1][3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9708648.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9708648_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of (3-(Bromomethyl)phenyl)methanol

Methyl 3-(bromomethyl)benzoate

. DIBAL-H
in Toluene

Reaction at 0°C for 2h

Quench with 1N HCI

Extraction with EtOAc/Water

Drying and Concentration

(3-(Bromomethyl)phenyl)methanol
(Colorless Oil, 91% Yield)
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Reactivity Profile

Core Molecule

(3-(Bromomethyl)phenyl)methanol

Bromide Reactivi Alcohol Reactivity

Benzylic Bromide Site
(-CH2Br)

Primary Alcohol Site

Reacts with
Nucleophiles

Nucleophilic Substitution
(e.g., with R-NHz2, R-OH, R-SH)

Oxidation (to Aldehyde/Acid)
Esterification/Etherification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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